Cas no 2172325-09-4 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid)

• Product Name: 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid
• CAS No: 2172325-09-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6361053
• PubChem ID: 165548261
• Update Time: 2025-06-11

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid
• 2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid
• EN300-1510614
• 2172325-09-4

• Inchi： 1S/C28H34N2O5/c1-19(12-13-25(31)30-28(16-26(32)33)14-6-7-15-28)17-29-27(34)35-18-24-22-10-4-2-8-20(22)21-9-3-5-11-23(21)24/h2-5,8-11,19,24H,6-7,12-18H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： SLZRBDHPVVLZSA-UHFFFAOYSA-N
• SMILES： OC(CC1(CCCC1)NC(CCC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid

Comprehensive Overview of 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid (CAS No. 2172325-09-4)

In the realm of organic chemistry and pharmaceutical research, 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid (CAS No. 2172325-09-4) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a cyclopentyl core and a fluorenylmethoxycarbonyl (Fmoc) protecting group, is widely utilized in peptide synthesis and drug development. Its unique properties make it a valuable building block for researchers focusing on bioactive molecules and therapeutic agents.

The compound's Fmoc-protected amino acid moiety is particularly noteworthy, as it aligns with current trends in solid-phase peptide synthesis (SPPS). With the growing demand for peptide-based therapeutics—driven by their high specificity and low toxicity—this compound has garnered attention in academic and industrial labs alike. Researchers frequently search for "Fmoc-amino acid derivatives" or "peptide synthesis reagents," highlighting the relevance of CAS No. 2172325-09-4 in modern chemical workflows.

Another key feature of 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid is its role in structure-activity relationship (SAR) studies. The cyclopentyl ring introduces conformational constraints, which are critical for optimizing drug-target interactions. This aligns with the pharmaceutical industry's focus on "drug design" and "molecular optimization," topics frequently explored in peer-reviewed journals and patent applications.

From a synthetic chemistry perspective, the compound's stability under standard SPPS conditions makes it a reliable choice for constructing complex peptides. Its compatibility with automated synthesizers further enhances its utility, addressing the need for "high-throughput peptide production"—a hot topic in biotech forums and research conferences. Additionally, the presence of the Fmoc group allows for selective deprotection, enabling precise control over reaction sequences.

Beyond peptide synthesis, CAS No. 2172325-09-4 is also explored in material science applications. For instance, its incorporation into supramolecular architectures has been investigated for designing functional biomaterials. This interdisciplinary appeal resonates with searches for "hybrid organic-inorganic materials" and "bioconjugation techniques," reflecting broader scientific trends.

Quality and purity are paramount when working with such specialized compounds. Reputable suppliers ensure 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid meets stringent analytical standards (e.g., HPLC, NMR), a concern frequently voiced in online discussions about "reagent sourcing." Proper storage conditions—typically at -20°C under inert atmosphere—are also emphasized to maintain its integrity.

In summary, 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid (CAS No. 2172325-09-4) represents a versatile tool for chemists and biologists alike. Its applications span from peptide therapeutics to advanced materials, making it a subject of ongoing research and innovation. As the scientific community continues to prioritize precision medicine and sustainable chemistry, compounds like this will remain at the forefront of discovery.